Cas no 25782-24-5 (4H-1-Benzopyran-4-one,5,6-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-)

4H-1-Benzopyran-4-one, 5,6-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-, is a flavonoid derivative characterized by its polyhydroxylated and methoxylated structure. This compound exhibits notable chemical stability due to its conjugated aromatic system and multiple functional groups, which enhance its reactivity in biochemical applications. The presence of hydroxyl and methoxy substituents at strategic positions suggests potential antioxidant properties, making it relevant in studies involving oxidative stress modulation. Its structural complexity also lends itself to synthetic and analytical challenges, requiring precise characterization techniques such as NMR and HPLC. The compound's defined molecular framework makes it a valuable reference standard in phytochemical and pharmacological research.
4H-1-Benzopyran-4-one,5,6-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy- structure
25782-24-5 structure
Product Name:4H-1-Benzopyran-4-one,5,6-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-
CAS No:25782-24-5
MF:C17H14O7
MW:330.288865566254
CID:279686
PubChem ID:373260
Update Time:2025-05-19

4H-1-Benzopyran-4-one,5,6-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,5,6-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-
    • 4'-O-Methylpedalitin
    • 5,6,3'-Trihydroxy-7,4'-dimethoxyflavone
    • Flavone,3',5,6-trihydroxy-4',7-dimethoxy- (8CI)
    • NSC 649411
    • Nuchensin
    • 5,6-Dihydroxy-2-(3-hydroxy-4-methoxy-phenyl)-7-methoxy-chromen-4-one
    • CHEMBL77643
    • NSC-649411
    • NCI60_017215
    • NSC649411
    • AKOS040762733
    • 25782-24-5
    • 5,3'-OH-7,4'-OCH3 flavone
    • 5,6,3'-Hydroxy-7,4'-methoxyflavone
    • 5,6,3'-OH-7,4'-OCH3 flavone
    • SCHEMBL6244246
    • 5,6-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-4H-chromen-4-one
    • LMPK12111238
    • 5,6-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-4H-1-benzopyran-4-one
    • Inchi: 1S/C17H14O7/c1-22-11-4-3-8(5-9(11)18)12-6-10(19)15-13(24-12)7-14(23-2)16(20)17(15)21/h3-7,18,20-21H,1-2H3
    • InChI Key: GCKIPZDMMOATHU-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C2C(=C(C(=CC1=2)OC)O)O)=O)C1C=CC(=C(C=1)O)OC

Computed Properties

  • Exact Mass: 330.07392
  • Monoisotopic Mass: 330.07395278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 505
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 621.4±55.0 °C at 760 mmHg
  • Flash Point: 232.9±25.0 °C
  • PSA: 105.45
  • Vapor Pressure: 0.0±1.9 mmHg at 25°C

4H-1-Benzopyran-4-one,5,6-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy- Security Information

4H-1-Benzopyran-4-one,5,6-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TargetMol Chemicals
TN5534-5 mg
Nuchensin
25782-24-5 98%
5mg
¥ 3,710 2023-07-10
TargetMol Chemicals
TN5534-1 mL * 10 mM (in DMSO)
Nuchensin
25782-24-5 98%
1 mL * 10 mM (in DMSO)
¥ 3810 2023-09-15
TargetMol Chemicals
TN5534-5mg
Nuchensin
25782-24-5
5mg
¥ 3710 2024-07-19
TargetMol Chemicals
TN5534-1 ml * 10 mm
Nuchensin
25782-24-5
1 ml * 10 mm
¥ 3810 2024-07-19

4H-1-Benzopyran-4-one,5,6-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy- Related Literature

Additional information on 4H-1-Benzopyran-4-one,5,6-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-

Recent Advances in the Study of 4H-1-Benzopyran-4-one,5,6-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy- (CAS: 25782-24-5)

The compound 4H-1-Benzopyran-4-one,5,6-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy- (CAS: 25782-24-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This flavonoid derivative, characterized by its unique structural features, has been the subject of multiple studies aimed at elucidating its biological activities, mechanisms of action, and potential therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the antioxidant and anti-inflammatory properties of 4H-1-Benzopyran-4-one,5,6-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent free radical scavenging activity, outperforming several well-known antioxidants in in vitro assays. The study attributed this activity to the presence of multiple hydroxyl groups on the benzopyran core, which facilitate electron donation and stabilize reactive oxygen species (ROS).

In addition to its antioxidant effects, research has highlighted the compound's potential as an anti-cancer agent. A study published in Bioorganic & Medicinal Chemistry Letters in early 2024 reported that 4H-1-Benzopyran-4-one,5,6-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy- inhibits the proliferation of several cancer cell lines, including breast and lung cancer cells, through the modulation of key signaling pathways such as PI3K/AKT and MAPK. The compound's ability to induce apoptosis and cell cycle arrest was also confirmed using flow cytometry and Western blot analysis.

Another area of interest is the compound's neuroprotective potential. A 2023 study in Neuropharmacology investigated its effects on neuronal cells exposed to oxidative stress. The results indicated that 4H-1-Benzopyran-4-one,5,6-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy- significantly reduced neuronal apoptosis and improved mitochondrial function, suggesting its potential utility in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a pharmacokinetic perspective, recent advancements have been made in improving the bioavailability of this compound. A 2024 study in the European Journal of Pharmaceutical Sciences explored various formulation strategies, including nanoemulsions and solid dispersions, to enhance its solubility and absorption. The findings revealed that these approaches significantly increased the compound's plasma concentration and half-life in animal models, paving the way for future clinical development.

In summary, the latest research on 4H-1-Benzopyran-4-one,5,6-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy- (CAS: 25782-24-5) underscores its multifaceted pharmacological profile, with promising applications in oxidative stress-related diseases, cancer therapy, and neuroprotection. Continued efforts to optimize its pharmacokinetic properties and elucidate its molecular targets will be crucial for translating these findings into clinical applications.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd